![molecular formula C13H18N2OS B2871418 N-(3-methoxyphenyl)piperidine-1-carbothioamide CAS No. 501077-56-1](/img/structure/B2871418.png)
N-(3-methoxyphenyl)piperidine-1-carbothioamide
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Overview
Description
Scientific Research Applications
Analytical Profiling in Toxicology One application of N-(3-methoxyphenyl)piperidine-1-carbothioamide and related compounds is in analytical toxicology. They have been characterized and analyzed using various methods like gas chromatography, mass spectrometry, and liquid chromatography for determination in biological matrices such as blood, urine, and vitreous humor. This application is crucial for identifying and quantifying these compounds in forensic and clinical toxicology studies (De Paoli et al., 2013).
Conformational Analysis in Drug Design The compound's structure has been utilized in conformational analysis, which is significant in the design of new drugs, particularly as H3-receptor antagonists. Studies involving the molecular mechanics approach and X-ray crystallography provide insights into the compound's conformation, aiding in the development of therapeutics (Plazzi et al., 1997).
Crystal Structure Studies Detailed crystal structure studies of compounds similar to this compound have been conducted. These studies provide essential information about molecular interactions and structures, which are crucial for understanding the compound's properties and potential applications (Kumara et al., 2017).
Antimicrobial and Anticancer Research Compounds structurally related to this compound have been explored for their potential in antimicrobial and anticancer applications. The synthesis, characterization, and biological investigation of these compounds, including their interactions with DNA, have shown promising results in this field, potentially leading to new treatments (Mohanraj & Ponnuswamy, 2018).
Pharmacological Profiles and PET Imaging These compounds have been investigated for their pharmacological profiles, especially as ligands for the glutamate NMDA receptor. They have also been explored in the development of PET radiotracers for studying cannabinoid receptors, which is significant for medical imaging and diagnostics (Katoch-Rouse et al., 2003).
Mechanism of Action
Target of Action
N-(3-methoxyphenyl)piperidine-1-carbothioamide is a chemical compound with potential applications in scientific research. monoamine oxidase (MAO) enzyme , specifically type B . This enzyme is involved in the oxidative deamination of biogenic amines such as dopamine .
Mode of Action
This results in an increased concentration of dopamine, which can help alleviate symptoms in conditions like Parkinson’s disease .
Biochemical Pathways
The biochemical pathways affected by this compound are not explicitly known. If it acts similarly to MAO-B inhibitors, it would affect the dopamine metabolic pathway. By inhibiting the MAO-B enzyme, these compounds prevent the breakdown of dopamine, thus increasing its availability .
Result of Action
If it acts as an MAO-B inhibitor, it could potentially increase the concentration of dopamine in the brain, which could have a significant impact on neurological conditions like Parkinson’s disease .
Properties
IUPAC Name |
N-(3-methoxyphenyl)piperidine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2OS/c1-16-12-7-5-6-11(10-12)14-13(17)15-8-3-2-4-9-15/h5-7,10H,2-4,8-9H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCYBFYULQKNLTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=S)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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